Semisynthesis and biological evaluation of a focused library of unguinol derivatives as next-generation antibiotics†

Organic & Biomolecular Chemistry Pub Date: 2021-01-08 DOI: 10.1039/D0OB02460K

Abstract

In this study, we report the semisynthesis and in vitro biological evaluation of thirty-four derivatives of the fungal depsidone antibiotic, unguinol. Initially, the semisynthetic modifications were focused on the two free hydroxy groups (3-OH and 8-OH), the three free aromatic positions (C-2, C-4 and C-7), the butenyl side chain and the depsidone ester linkage. Fifteen first-generation unguinol analogues were synthesised and screened against a panel of bacteria, fungi and mammalian cells to formulate a basic structure activity relationship (SAR) for the unguinol pharmacophore. Based on the SAR studies, we synthesised a further nineteen second-generation analogues, specifically aimed at improving the antibacterial potency of the pharmacophore. In vitro antibacterial activity testing of these compounds revealed that 3-O-(2-fluorobenzyl)unguinol and 3-O-(2,4-difluorobenzyl)unguinol showed potent activity against both methicillin-susceptible and methicillin-resistant Staphylococcus aureus (MIC 0.25–1 μg mL−1) and are promising candidates for further development in vivo.

Graphical abstract: Semisynthesis and biological evaluation of a focused library of unguinol derivatives as next-generation antibiotics
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Organic & Biomolecular Chemistry
Journal Name：Organic & Biomolecular Chemistry
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